Fibre reinforced polymer plays an important role in many fields, especially in aviation and civil industries where lightweight design is a crucial factor. Over the past two decades, there has been extensive research on the development of multifunctional fibre reinforced composite structures which can fulfil several secondary functions besides its structural role. As a result, structural energy storage composites have been developing rapidly which can sustain electrochemical energy storage as well as structural load-bearing. Among the many structural energy storage composites, structural supercapacitor composites (structural supercapacitors) have attracted the attention of many researchers. This article provides an up-to-date review on the development of structural supercapacitors, which can be integrated into structural fibre reinforced polymeric components. Specifically, an outline is given of the development of carbon fibre fabric based structural supercapacitors, with the focus on various surface activations for performance improvement. Moreover, the recent development in critical components of structural supercapacitors, such as solid electrolytes and separators, is also highlighted. The limitations and challenges for the development of structural supercapacitors are also incorporated. Lastly, the novel fabrication processes and designs for future development are critically discussed. This article will help engineering and scientific communities to gain concise knowledge of structural supercapacitors.

Multi-walled carbon nanotube (MWCNT)/polyaniline (PANI) composite and carboxylated multi-walled carbon nanotube (MWCNT-COOH)/PANI composites are fabricated via in situ chemical oxidative polymerization method. The crystallinity, chemical structure and morphology of the composites are investigated by X-ray diffraction (XRD), Fourier transform infrared (FT-IR) and field-emission scanning electron microscopy (FESEM), respectively. Based on the different morphology, the formation mechanism of the composites is proposed and the influence of the morphology on the electrochemical performance is predicted. The electrochemical properties of the composites are evaluated by galvanostatic charge/discharge (GCD), cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS) techniques. The MWCNT-COOH/PANI composite electrode shows higher specific capacitance than that of the MWCNT/PANI composite, as can be ascribed to the interpenetrating network structure of the MWCNT-COOH/PANI composite and the co-doping of DBSA and MWCNT-COOH. The MWCNT-COOH/PANI composite with 15% MWCNT-COOH presents the best electrochemical performance owing to the synergistic and comprehensive effect of the components. Using functionalized MWCNT provides an efficient approach to prepare high-performance composite materials for electrical energy storage fields.

Residual stress and strain occur in CFRP pipes during the manufacturing process, which leads to defects in worst-case scenarios. Therefore, monitoring the state of composites and setting up an appropriate manufacturing process are essential. With the sheet winding method, prepregs are wound around a mandrel with each prepreg having an edge formed at the seam. Two forms of prepreg edges can exist: one where the prepreg edge has a gap, and the other, where the prepreg edge overlaps. This research examined the effects of the forms of the prepreg edges on the cure-induced internal states using a fiber-optic-based method. In the case of the edge involving a gap, strain level peaks at the prepreg edges were observed throughout the curing process. Meanwhile, the sample containing an overlap presented no strain level peaks during cooling. According to the results, it would be preferable to have overlapping present at the prepreg edges.

During production or service life, lightweight components made of fibre-reinforced polymers (FRP) may suffer from different types of defects such as cracks or delamination, which may be detected, amongst others, with the help of ultrasonic lamb waves (LW). The study intends to illustrate the potentials of numerical models to assist the design of LW-based non-destructive testing (NDT) processes. For that, the complete NDT chain of an LW driven inspection system was supported by a Finite Element Analysis (FEA) using stringer-stiffened C FRP panels as an exemplary component. The study was divided in two publications: The first part focused on the description of the numerical model, illustration of its functionalities and – most importantly – the determination of LW related effects that were needed to design the inspection system (dispersion characteristics, excitation frequency, propagating modes etc.). In this part, the FEA driven design approach was first validated with self measured experimental data as well as experiments provided in literature. In the second step, the numerical model was applied for the performance of parameter studies in order to identify component specific aspects that proved important for the NDT process. Finally, general advices and FEA related working steps were derived from all findings to assist practitioners in the implementation of the technique.

Conventional micromechanical experiments have difficulties in measuring the normal strength of the fiber/matrix interphase. In this paper, molecular dynamics simulations were used to construct the interphase models from molecular scale and investigate the normal and tangential strength of the fiber/matrix interphase. Furthermore, a multiscale framework for composites considering interphase based on molecular dynamics and finite element method was constructed and validated by transverse fiber bundle tensile (TFBT) experiments used to indirectly measure the interfacial normal strength in the literature. The results showed that the interfacial normal and tangential strengths were 100.9 MPa and 51.9 MPa, respectively. The prediction error of the TFBT specimens by the newly constructed multiscale framework was less than 2%, and the failure mode was the same as that observed in the experiments. The good agreement between the experimental and simulation results indicates that the method can provide a way to study the structural analysis of fiber-reinforced composites.

The buckling and nonlinear postbuckling analysis of toroidal shell segments with auxetic-core layer and Graphene-reinforced polymer coatings under torsional loads is reported in the present research. The functionally graded Graphene-reinforced polymer coatings are considered with three distribution laws, and the auxetic cores are designed in the honeycomb lattice forms. An auxetic homogenization technique is applied to establish the stiffness terms of the auxetic core. The combination of nonlinear von Karman Donnell shell theory and the Stain and McElman approximate is applied to formulate the nonlinear equilibrium equations of shells with the shallow longitudinal curvature considering the two-parameter foundation model. The deflection of shells is assumed to be a three-term form corresponding to the pre-buckling, linear and nonlinear postbuckling behaviors, and the Galerkin method is employed for three terms of defection. The torsion-deflection and torsion-twist angle postbuckling behaviors can be obtained in explicit forms. The numerical examinations validate the large effects of honeycomb lattice auxetic core, the functionally graded Graphene-reinforced polymer coatings, the parameters of shell’s geometric and foundation on the nonlinear buckling behaviors of shells.

This study introduces a new method for predicting buckling modes in cylindrical composite shells using a deep learning approach based on finite element method (FEM). The study used carbon fiber woven prepreg material and collected 520 data sets through an Abaqus-Python program. A deep neural network was trained using FEM results to accurately predict the buckling mode of cylindrical composite shells with imperfections. The study employed a generative adversarial network and the pix2pix deep learning algorithm in the prediction process. The deep learning model achieved a similar level of prediction accuracy as traditional FEM, but was much more efficient. The study also utilized logistic regression to examine the relationship between input variables and buckling modes. The research shows the potential of the FEM-based deep learning approach to improve the efficiency of buckling mode prediction in cylindrical composite shells, which is critical for their design and safety.

This study aims to experimentally evaluate the S−NS−NS−N relationships between the interfacial tensile stress applied to the carbon fiber/epoxy matrix and the number of applied loading cycles when interfacial debonding is initiated. Tension – tension fatigue tests of single carbon fiber embedded specimens were performed, and digital image correlation observations were conducted during the fatigue tests. Changes in the microscopic apparent strain distribution during fatigue tests were utilized to detect the initiation of fiber/matrix interfacial debonding. The results demonstrated that the fiber/matrix interfacial tensile strength degraded depending on cyclic loading. Fatigue crack growth simulation was also performed based on the finite element method considering the strength degradation of the fiber/matrix interface.

Experimental and numerical studies have been carried out to predict the behavior of composite laminates under low-velocity impact loads. Numerical models were built based on shell elements in order to simulate it efficiently. A strain-based failure theory was employed to predict the damaged area of laminates using a user-defined subroutine. Drop-weight impact tests were performed for verifying the analysis results of the low-velocity impact. The damaged areas were inspected using ultrasonic C-scans, and three types of thick composite laminates were examined. The impactor velocity was measured at time before and after contact with the target. Finally, the proposed numerical model with the failure theory was verified in that it well predicted the impact damage of the three composite laminates chosen for this study.

Glass fiber reinforced polymer (GFRP) composites are widely used in aviation, aerospace, sports and special vehicles because of their light weight, high wear resistance, good fatigue resistance and low thermal expansion coefficient. However, the anisotropy and low interlaminar strength easily lead to defects such as wire drawing, delamination and tearing during drilling process, which seriously restricts the development of GFRP composites. In this study, the effects of drilling tool material and geometrical parameters on the machining quality of GFRP composites in ultrasonic-assisted drilling are revealed through single-factor experiment. Unidirectional laminated GFRP epoxy plates of 80 × 50 × 5 mm are used in the experiment, and the thrust in the machining process is collected by a dynamometer. An industrial camera is used to record the exit morphology of the hole, and then MATLAB is used for image processing to convert it into a greyscale map. Finally, the size of the delamination factor Fd is obtained according to the equation. The experiment results indicate that using the carbide drilling bit with a diameter of 4 mm and a point angle of 120° is beneficial to reduce the thrust and suppress the machining defects.